Cas no 2228767-67-5 (3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine)

• Product name: 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine
• CAS No: 2228767-67-5
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 6286873
• PubChem ID: 165851934

3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine
• 2228767-67-5
• EN300-2005561

• Inchi： 1S/C7H7F3N2O2S/c8-7(9,10)4(3-11)5-1-2-6(15-5)12(13)14/h1-2,4H,3,11H2
• InChI Key： RVBCAOMTTUZEDR-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C(F)(F)F)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.01803313g/mol
• Monoisotopic Mass: 240.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Additional information on 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine

Comprehensive Analysis of 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine (CAS No. 2228767-67-5)

The compound 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine (CAS No. 2228767-67-5) is a fluorinated organic molecule with a unique structural framework, combining a nitrothiophene moiety with a trifluoromethyl group. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of the nitro group and the thiophene ring enhances its potential for applications in drug discovery, where such motifs are often leveraged for their electronic and steric properties.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on molecules like 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine to explore their utility in medicinal chemistry. The trifluoromethyl group is known to improve lipophilicity, which is crucial for membrane permeability in drug candidates. Meanwhile, the 5-nitrothiophene component offers a versatile scaffold for further derivatization, making this compound a valuable intermediate in synthetic chemistry.

From an industrial perspective, CAS No. 2228767-67-5 is often discussed in the context of high-value chemical intermediates. Its synthesis typically involves multi-step reactions, including nitration and fluorination, which are areas of active research. Companies specializing in custom synthesis and contract research frequently encounter inquiries about this compound, reflecting its growing importance in niche markets. Additionally, its potential applications in material science, such as in the development of organic electronic materials, are being explored due to its conjugated system and electron-withdrawing properties.

Environmental and regulatory considerations are also critical when dealing with nitroaromatic compounds. While 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound's stability under various conditions is a topic of interest, particularly for researchers investigating its long-term storage and transport. Questions like "How to synthesize 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine?" or "What are the applications of nitrothiophene derivatives?" are commonly searched, highlighting the need for detailed technical information.

In the realm of artificial intelligence and computational chemistry, this compound has attracted attention for molecular docking studies and QSAR modeling. The nitrothiophene core is often used as a pharmacophore in virtual screening campaigns, aiming to identify new lead compounds for diseases like cancer and infectious diseases. The integration of machine learning tools in predicting the biological activity of such molecules is a hot topic, aligning with the broader trend of AI-driven drug discovery.

For suppliers and distributors, ensuring the purity and consistency of CAS No. 2228767-67-5 is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and quality. The global market for specialty chemicals continues to expand, with regions like North America and Asia-Pacific showing significant growth in demand for advanced intermediates like this one.

In summary, 3,3,3-trifluoro-2-(5-nitrothiophen-2-yl)propan-1-amine represents a fascinating case study in modern chemical research. Its multifaceted applications—from pharmaceuticals to materials science—coupled with the ongoing advancements in synthetic and computational methodologies, ensure its relevance in both academic and industrial settings. As the scientific community delves deeper into the properties of fluorinated nitroaromatics, this compound is poised to play a pivotal role in future innovations.